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Compound of Interest

Compound Name:
6-Benzyloxypyridine-3-boronic

acid

Cat. No.: B1341736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and

applications of 6-Benzyloxypyridine-3-boronic acid. It is intended to serve as a technical

resource for professionals in the fields of chemical research and drug development.

Core Chemical Properties
6-Benzyloxypyridine-3-boronic acid is a heteroaryl boronic acid derivative that serves as a

versatile building block in organic synthesis.[1] Its physical and chemical properties are

summarized below. The compound typically appears as a white to off-white solid and may

contain varying amounts of its anhydride form.[2][3]
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Property Value Source(s)

CAS Number 929250-35-1 [4][5][6][7]

Molecular Formula C₁₂H₁₂BNO₃ [2][5][6][8]

Molecular Weight 229.04 g/mol [2][5][6]

Melting Point 110 °C [2]

Physical State
Solid, White to Almost white

powder/crystal
[2][3]

Synonyms

2-(Benzyloxy)pyridine-5-

ylboronic acid, 6-

(Benzyloxy)pyridin-3-ylboronic

acid

[3][5][7]

Purity Typically ≥95% [9]

Synthesis and Reactivity
Pyridinyl boronic acids are crucial reagents in modern organic synthesis.[10] The synthesis of

compounds like 6-Benzyloxypyridine-3-boronic acid generally follows established methods

for creating pyridinylboronic acids and their esters. The most fundamental and reliable method

for large-scale preparation involves a halogen-metal exchange of a corresponding halopyridine,

followed by borylation with a trialkyl borate.[11][12]

General Synthesis Workflow

6-Benzyloxy-3-halopyridine Organometallic Intermediate
(e.g., Lithiated Pyridine)

  Halogen-Metal Exchange
  (e.g., n-BuLi) Boronic Ester Intermediate

  Borylation
  (e.g., Triisopropyl borate) 6-Benzyloxypyridine-3-boronic acid  Hydrolysis

Click to download full resolution via product page

Caption: General workflow for the synthesis of pyridinyl boronic acids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/B5889_EU_6N.pdf
https://www.synblock.com/product/929250-35-1.html
https://www.scbt.com/p/6-benzyloxy-pyridine-3-boronic-acid-929250-35-1
https://www.pschemicals.com/index.php?p=product&CAS_nr=929250-35-1&id=333877
https://labproinc.com/products/6-benzyloxypyridine-3-boronic-acid-contains-varying-amounts-of-anhydride-1g-b5889-1g
https://www.synblock.com/product/929250-35-1.html
https://www.scbt.com/p/6-benzyloxy-pyridine-3-boronic-acid-929250-35-1
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0957722.aspx
https://labproinc.com/products/6-benzyloxypyridine-3-boronic-acid-contains-varying-amounts-of-anhydride-1g-b5889-1g
https://www.synblock.com/product/929250-35-1.html
https://www.scbt.com/p/6-benzyloxy-pyridine-3-boronic-acid-929250-35-1
https://labproinc.com/products/6-benzyloxypyridine-3-boronic-acid-contains-varying-amounts-of-anhydride-1g-b5889-1g
https://labproinc.com/products/6-benzyloxypyridine-3-boronic-acid-contains-varying-amounts-of-anhydride-1g-b5889-1g
https://www.tcichemicals.com/IN/en/p/B5889
https://www.tcichemicals.com/IN/en/p/B5889
https://www.synblock.com/product/929250-35-1.html
https://www.pschemicals.com/index.php?p=product&CAS_nr=929250-35-1&id=333877
https://www.fishersci.at/shop/products/6-benzyloxypyridine-3-boronic-acid-95-thermo-scientific/15453667
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_6_Halo_Pyridin_3_yl_Boronic_Acids_from_2_5_Dichloropyridine.pdf
https://www.benchchem.com/product/b1341736?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v81p0089
https://www.arkat-usa.org/get-file/46789/
https://www.benchchem.com/product/b1341736?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary application of 6-Benzyloxypyridine-3-boronic acid stems from its utility in

palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[1][13]

This reaction is a powerful method for forming carbon-carbon bonds, essential for constructing

complex organic molecules.[13][14] In this context, the boronic acid acts as the organoboron

component, which couples with an organic halide in the presence of a palladium catalyst and a

base.[15][16]

Key Applications in Research and Development
6-Benzyloxypyridine-3-boronic acid is a valuable intermediate with applications spanning

several areas of chemical and pharmaceutical research.

Drug Development: The compound is a key intermediate in the synthesis of pharmaceuticals.

[17] Its structure is incorporated into more complex molecules designed as targeted

therapies. For example, it has been used to synthesize high-affinity corticotropin-releasing

factor (CRF) receptor ligands.[18]

Medicinal Chemistry: In the fight against antibiotic resistance, 6-Benzyloxypyridine-3-
boronic acid was identified as a potential inhibitor of the NorA efflux pump in

Staphylococcus aureus.[19] This finding has led to the synthesis and evaluation of related

derivatives to restore the potency of existing antibiotics against multidrug-resistant bacterial

strains.[19]

Organic Synthesis: It serves as a fundamental building block for creating biaryl compounds

and other complex molecular architectures via Suzuki-Miyaura coupling.[13][17] This

reaction is widely used due to the stability, low toxicity, and ease of preparation of the boronic

acid reagents.[15][20]

Logical Relationship of Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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